Cas no 87834-47-7 ((2S)-2-hydroxypropanenitrile)

• Product Name: (2S)-2-hydroxypropanenitrile
• CAS No: 87834-47-7
• MF: C₃H₅NO
• MW: 71.0779006481171
• MDL: MFCD30079040
• CID: 3509271
• PubChem ID: 12304950
• Update Time: 2025-05-24

(2S)-2-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• PROPANENITRILE, 2-HYDROXY-, (S)-
• (2S)-2-hydroxypropanenitrile
• starbld0004506
• 87834-47-7
• (2S)-2-Hydroxypropannitril
• (s)-2-hydroxypropanenitrile
• (S)-lactonitrile

• MDL： MFCD30079040
• Inchi： 1S/C3H5NO/c1-3(5)2-4/h3,5H,1H3/t3-/m0/s1
• InChI Key： WOFDVDFSGLBFAC-VKHMYHEASA-N
• SMILES： C(#N)[C@@H](O)C

Computed Properties

• Exact Mass: 71.037113783Da
• Monoisotopic Mass: 71.037113783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on (2S)-2-hydroxypropanenitrile

(2S)-2-Hydroxypropanenitrile: A Comprehensive Overview

(2S)-2-Hydroxypropanenitrile, also known by its CAS number CAS No. 87834-47-7, is a versatile organic compound with significant applications in various fields of chemistry and chemical engineering. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, material science, and environmental chemistry. Recent advancements in synthetic methodologies and its utilization in cutting-edge research have further solidified its importance in the scientific community.

The molecular structure of (2S)-2-hydroxypropanenitrile consists of a propane backbone with a hydroxyl group (-OH) and a nitrile group (-CN) attached to the second carbon atom, which is chiral, giving rise to its (S) configuration. This stereochemistry plays a crucial role in determining the compound's physical and chemical properties, as well as its reactivity in various reactions. The presence of both polar groups makes it highly soluble in water and organic solvents, which is advantageous for its use in solution-based reactions.

Recent studies have explored the synthesis of (2S)-hydroxypropanenitrile through innovative routes, including asymmetric catalysis and biocatalytic methods. These approaches not only enhance the yield and selectivity of the synthesis but also align with the growing demand for sustainable and eco-friendly chemical processes. For instance, researchers have employed enzymes such as nitrile hydratases to achieve high enantioselectivity in the production of this compound, paving the way for large-scale industrial applications.

In terms of applications, (2S)-hydroxypropanenitrile has found utility in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to undergo various transformations, such as oxidation, reduction, and condensation reactions, makes it a valuable building block for constructing complex molecular architectures. Moreover, it has been utilized in the development of advanced materials, including polymers and nanoparticles, where its functional groups contribute to enhanced mechanical and thermal properties.

The environmental impact of (2S)-hydroxypropanenitrile has also been a subject of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Findings indicate that under certain conditions, the compound can be effectively degraded by microorganisms, reducing its environmental footprint. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, (2S)-hydroxypropanenitrile (CAS No. 87834-47-7) stands out as a multifaceted compound with promising prospects across diverse disciplines. Its unique structure, coupled with advancements in synthetic techniques and application-oriented research, positions it as a key player in modern chemistry.